Long-Term Performance Retention in Hot Water
In a comparative study of hydrolytic stability, Hostanox O3 (HO3) was directly compared against another hindered phenolic antioxidant, Hostanox O10 (HO10), in high-density polyethylene (HDPE). The study involved a standard multiple extrusion test and long-term storage in water for a year [1]. The results proved that while Hostanox O10 is a more effective processing stabilizer in the short term, Hostanox O3 performs much better under the effect of long-term exposure to extractive media. The study explicitly concludes that under practical long-term storage conditions in an extractive environment, HO3 outperforms HO10 [1].
| Evidence Dimension | Long-term stabilizer performance after storage in water |
|---|---|
| Target Compound Data | Performs much better and outperforms the comparator under the effect of extractive media after one year of water storage. |
| Comparator Or Baseline | Hostanox O10 (HO10), a different hindered phenolic antioxidant. |
| Quantified Difference | Qualitative but direct superior performance confirmed by the authors. HO10 is better for processing; HO3 is significantly better for long-term extraction resistance. |
| Conditions | Standard multiple extrusion test in HDPE; storage in water for 1 year at 80°C. |
Why This Matters
This directly proves that for applications requiring long-term durability in wet environments, Hostanox O3 is a scientifically superior selection over other phenolic antioxidants which may excel in dry processing but fail prematurely in service.
- [1] Nagy, K., Epacher, E., Staniek, P., & Pukanszky, B. (2003). Hydrolytic stability of phenolic antioxidants and its effect on their performance in high-density polyethylene. Polymer Degradation and Stability, 82(2), 211-219. View Source
